![molecular formula C18H22N2O B5856533 4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol](/img/structure/B5856533.png)
4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol, also known as MPMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of phenethylamine derivatives and has been found to exhibit a range of biological activities.
Mechanism of Action
The mechanism of action of 4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. This compound has also been found to modulate the activity of the glutamate system, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in the regulation of mood and behavior. This compound has also been found to modulate the activity of the glutamate system, which is involved in the regulation of synaptic plasticity and memory formation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol in lab experiments is its high purity and high yield synthesis method. This allows for consistent and reproducible results in experiments. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to have neurotoxic effects at high doses, and caution should be taken when using it in experiments.
Future Directions
There are several future directions for the study of 4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol. One direction is to further investigate its potential therapeutic applications in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Another direction is to investigate its neuroprotective effects and its potential use in the treatment of traumatic brain injury. Moreover, further research is needed to fully understand the mechanism of action of this compound and its effects on the glutamate system.
Synthesis Methods
The synthesis of 4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol involves the reaction of 2-methylphenylpiperazine with 4-chloromethylphenol in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain this compound in its pure form. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
4-{[4-(2-methylphenyl)-1-piperazinyl]methyl}phenol has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including antidepressant, anxiolytic, and antipsychotic effects. This compound has also been found to have potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Moreover, this compound has been found to have neuroprotective effects and may be useful in the treatment of traumatic brain injury.
properties
IUPAC Name |
4-[[4-(2-methylphenyl)piperazin-1-yl]methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O/c1-15-4-2-3-5-18(15)20-12-10-19(11-13-20)14-16-6-8-17(21)9-7-16/h2-9,21H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMIUROLZZGKCRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.